Cas no 84600-98-6 (4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate)

• Product Name: 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate
• CAS No: 84600-98-6
• MF: C₂₈H₃₈O₃
• MW: 422.59952878952
• CID: 60724
• PubChem ID: 23334782
• Update Time: 2025-07-20

4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate
• (4-butoxyphenyl) 4-(4-pentylcyclohexyl)benzoate
• FT-0765043
• 84600-98-6
• DTXSID10633045
• 4-Butoxyphenyl 4-trans-(4-pentylcyclohexyl)benzoate
• 4-Butoxyphenyl4-(trans-4-pentylcyclohexyl)benzoate
• C28H38O3
• 4-BUTOXYPHENYL 4-(4-PENTYLCYCLOHEXYL)BENZOATE
• SCHEMBL11406368
• 4-(N-Butoxy)Phenyl-4'-Trans-PentylcyclohexylBenz

• MDL： MFCD09952989
• Inchi： 1S/C28H38O3/c1-3-5-7-8-22-9-11-23(12-10-22)24-13-15-25(16-14-24)28(29)31-27-19-17-26(18-20-27)30-21-6-4-2/h13-20,22-23H,3-12,21H2,1-2H3
• InChI Key： DDSVVIPTUMVQHZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCCCC)C(C1C=CC(=CC=1)C1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 422.28200
• Monoisotopic Mass: 422.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 7.93880

Additional information on 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate

Recent Advances in the Study of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate (CAS: 84600-98-6)

The compound 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate (CAS: 84600-98-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

Recent studies have highlighted the role of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate as a key intermediate in the development of liquid crystal materials. Its molecular structure, featuring a trans-4-pentylcyclohexyl group, contributes to its stability and mesomorphic properties, making it a candidate for advanced display technologies. Researchers have employed nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate its conformational dynamics.

In the pharmaceutical domain, preliminary investigations suggest that this compound may exhibit bioactivity relevant to anti-inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory effects on cyclooxygenase-2 (COX-2), albeit at micromolar concentrations. Further optimization of its scaffold is underway to enhance potency and selectivity.

The synthesis of 4-Butoxyphenyl 4-(trans-4-pentylcyclohexyl)benzoate typically involves a multi-step process starting from 4-pentylcyclohexanecarboxylic acid. Recent advancements in catalytic methods, such as palladium-catalyzed esterification, have improved yields to >85%. Green chemistry approaches using solvent-free conditions are also being explored to align with sustainability goals.

Challenges remain in scaling up production while maintaining purity, as trace impurities can significantly impact its performance in both material and biological applications. High-performance liquid chromatography (HPLC) protocols with UV detection at 254 nm have been standardized for quality control across laboratories.

Future research directions include computational modeling to predict its behavior in complex systems and derivatization studies to expand its utility. Collaborative efforts between academia and industry are expected to accelerate the translation of fundamental discoveries into practical applications within the next five years.